Cas no 2228611-79-6 (1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethanol)

• Product Name: 1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethanol
• CAS No: 2228611-79-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5952865
• PubChem ID: 165753049
• Update Time: 2025-05-21

1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethanol
• EN300-1769462
• [1-(1-ethyl-1H-imidazol-5-yl)cyclopropyl]methanol
• 2228611-79-6

• Inchi： 1S/C9H14N2O/c1-2-11-7-10-5-8(11)9(6-12)3-4-9/h5,7,12H,2-4,6H2,1H3
• InChI Key： FUSIPEDHXMNIGW-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN=CN2CC)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethanol

1-(1-Ethyl-1H-imidazol-5-yl)cyclopropylmethanol

The compound 1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethanol (CAS No: 2228611-79-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug discovery and advanced material synthesis.

Imidazole, a heterocyclic aromatic compound, forms the core of this molecule, with an ethyl group attached at the 1-position and a cyclopropylmethanol group at the 5-position. The combination of these functional groups imparts distinctive chemical properties, making it a versatile building block for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

The cyclopropylmethanol moiety is known for its ring strain, which can be exploited in catalytic processes to facilitate ring-opening reactions. This property has been leveraged in asymmetric catalysis, where the compound serves as a chiral auxiliary to induce enantioselectivity in organic transformations. Researchers have demonstrated that this compound can act as a highly efficient ligand in transition metal-catalyzed reactions, such as Suzuki-Miyaura couplings and Heck reactions, significantly enhancing reaction yields and selectivity.

In terms of medicinal chemistry, the compound's ability to form hydrogen bonds and its capacity to act as a π-acid have made it an attractive candidate for drug design. Recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and β-secretase. These discoveries underscore its potential as a lead compound for developing therapeutic agents targeting Alzheimer's disease and related conditions.

From a materials science perspective, the compound's structural flexibility and reactivity make it an ideal precursor for synthesizing advanced polymers and nanoparticles. Its ability to undergo polymerization under mild conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for applications in drug delivery systems, where controlled release mechanisms are critical for optimizing therapeutic outcomes.

The synthesis of 1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethanol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the imidazole ring via cyclization reactions, followed by selective alkylation to introduce the cyclopropylmethanol group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications while exploring its mechanistic insights at a molecular level. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation, paving the way for breakthroughs in both therapeutic development and materials engineering.